Cas no 921602-77-9 (3,3-difluorocyclohexan-1-amine hydrochloride)

3,3-difluorocyclohexan-1-amine hydrochloride structure

921602-77-9 structure

Product Name:3,3-difluorocyclohexan-1-amine hydrochloride

CAS No:921602-77-9

MF:C₆H₁₂ClF₂N

MW:171.61598777771

MDL:MFCD11878025

CID:1011971

PubChem ID:71711147

Update Time:2024-10-26

3,3-difluorocyclohexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3,3-Difluorocyclohexanamine hydrochloride
- 3,3-difluorocyclohexanamine hcl
- (3,3-Difluorocyclohexyl)amine hydrochloride
- 3,3-difluorocyclohexan-1-amine hydrochloride
- 3,3-Difluoro-cyclohexylamine hydrochloride
- F8880-8807
- Z1443588486
- AKOS022172799
- 921602-77-9
- SY097122
- SCHEMBL15129899
- 3,3-Difluorocyclohexanaminehydrochloride
- EN300-112279
- DB-330863
- AS-33274
- 3,3-difluorocyclohexan-1-amine;hydrochloride
- CS-W019231
- SB23088
- MFCD12755815
- MB10651
- MFCD11878025
- MDL： MFCD11878025
- Inchi： 1S/C6H11F2N.ClH/c7-6(8)3-1-2-5(9)4-6;/h5H,1-4,9H2;1H
- InChI Key： CYAZLMHIPJPQQF-UHFFFAOYSA-N
- SMILES： Cl.FC1(CC(N)CCC1)F

Computed Properties

Exact Mass: 171.0626334g/mol
Monoisotopic Mass: 171.0626334g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 103
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26Å²

3,3-difluorocyclohexan-1-amine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D526230-10mg	3,3-Difluorocyclohexanamine Hydrochloride	921602-77-9		10mg	$ 70.00	2022-06-05
TRC	D526230-50mg	3,3-Difluorocyclohexanamine Hydrochloride	921602-77-9		50mg	$ 230.00	2022-06-05
TRC	D526230-100mg	3,3-Difluorocyclohexanamine Hydrochloride	921602-77-9		100mg	$ 340.00	2022-06-05
Chemenu	CM201578-1g	3,3-Difluorocyclohexanamine hydrochloride	921602-77-9	95%	1g	$425	2024-07-20
eNovation Chemicals LLC	Y1123412-100mg	3,3-Difluoro-cyclohexylamine hydrochloride	921602-77-9	95%	100mg	$185	2024-07-28
eNovation Chemicals LLC	Y1123412-250mg	3,3-Difluoro-cyclohexylamine hydrochloride	921602-77-9	95%	250mg	$240	2024-07-28
eNovation Chemicals LLC	Y1123412-500mg	3,3-Difluoro-cyclohexylamine hydrochloride	921602-77-9	95%	500mg	$340	2024-07-28
eNovation Chemicals LLC	Y1123412-1g	3,3-Difluoro-cyclohexylamine hydrochloride	921602-77-9	95%	1g	$455	2024-07-28
eNovation Chemicals LLC	Y1123412-5g	3,3-Difluoro-cyclohexylamine hydrochloride	921602-77-9	95%	5g	$1780	2024-07-28
Chemenu	CM201578-1g	3,3-Difluorocyclohexanamine hydrochloride	921602-77-9	95%	1g	$640	2021-08-05

3,3-difluorocyclohexan-1-amine hydrochloride Production Method

Production Method 1

921602-76-8

921602-77-9

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; overnight, rt

Reference

: Preparation of heterocycles as isocitrate dehydrogenase 1 inhibitors, therapeutically active compositions and their methods of use

, World Intellectual Property Organization, , ,

Production Method 2

921602-76-8

921602-77-9

Reaction Conditions

1.1 Reagents: Formic acid Catalysts: Palladium Solvents: Methanol ; rt
1.2 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane

Reference

: Preparation of triazaspirodecenones as β-secretase inhibitors for the treatment of Alzheimer's disease.

, World Intellectual Property Organization, , ,

Production Method 3

849669-20-1

921602-77-9

Reaction Conditions

1.1 Reagents: Sulfuric acid , Sodium azide Solvents: Chloroform , Water ; rt → 50 °C; 3 h, 50 °C; 3 h, 45 - 50 °C; 50 °C → rt; 48 h, rt; cooled
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 12 - 13
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

: Synthesis of gem-difluorocyclopentane/hexane building blocks

Melnykov, Kostiantyn P.; Nosik, Pavel S.; Kurpil, Bohdan B.; Sibgatulin, Dmitriy A.; Volochnyuk, Dmitriy M.; et al, Journal of Fluorine Chemistry, 2017, 199, 60-66